Cas no 18226-17-0 (2,2'-((4-Nitrophenyl)azanediyl)diethanol)

• Product Name: 2,2'-((4-Nitrophenyl)azanediyl)diethanol
• CAS No: 18226-17-0
• Molecular Formula: C₁₀H₁₄N₂O₄
• Molecular Weight: 226.22916
• MDL: MFCD00047726
• CID: 166121
• PubChem ID: 87515

2,2'-((4-Nitrophenyl)azanediyl)diethanol Properties

Names and Identifiers

• 2,2'-((4-Nitrophenyl)azanediyl)diethanol
• Ethanol,2,2'-[(4-nitrophenyl)imino]bis-
• N-(4-NITROPHENYL)DIETHANOLAMINE
• 2-(N-(2-hydroxyethyl)-4-nitroanilino)-1-ethanol
• 2,2'-((4-Nitrophenyl)imino)bis(ethanol)
• 2,2'-((4-Nitrophenyl)imino)bisethanol
• 2,2'-[(4-nitrophenyl)imino]bisethanol
• 2,2'-[(4-nitrophenyl)imino]diethanol
• 4-nitro-[N,N-bis(2'-hydroxyethyl)]aniline
• 4-nitro-N,N-di(hydroxyethyl)a
• N,N-Bis(2-hydroxyethyl)-4-nitroaniline
• N,N-Bis(2-hydroxyethyl)-p-nitroaniline
• SCHEMBL168393
• 2-[(2-hydroxyethyl)-4-nitroanilino]ethanol
• CHEMBL19407
• MFCD00047726
• A880911
• Ethanol, 2,2'-((4-nitrophenyl)imino)bis-
• 2,2/'-[(4-nitrophenyl)imino]bisethanol
• NSC 523436
• Ethanol, 2,2'-((p-nitrophenyl)imino)di-
• 2,2'-[(4-Nitrophenyl)imino]bis(ethanol)
• 18226-17-0
• 4-[n,n-bis(2-hydroxyethyl)amino]nitrobenzene
• DTXSID3066340
• 2-[(2-hydroxyethyl)(4-nitrophenyl)amino]ethan-1-ol
• EINECS 242-104-0
• Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-
• NS-02842
• CS-0212304
• Oprea1_149237
• NSC-523436
• SCHEMBL18077349
• UNII-9TAJ327HG4
• 2-((Hydroxyethyl)(4-nitrophenyl)amino)ethan-1-ol
• AKOS010483935
• AA-504/06585004
• 9TAJ327HG4
• NSC523436
• NS00025996
• Ethanol,2'-[(p-nitrophenyl)imino]di-
• 2,2'-(4-nitrophenylazanediyl)diethanol
• 2-[N-(2-hydroxyethyl)-4-nitroanilino]ethanol
• N,N-Bis(2-hydroxyethyl)-p-nitrileaniline
• Ethanol,2'-[(4-nitrophenyl)imino]bis-
• 2-[(2-hydroxyethyl)-(4-nitrophenyl)-amino]-ethanol
• 2,2'-[(4-Nitrophenyl)imino]bis[ethanol]
• 2,2'-((4-nitrophenyl)imino)diethanol
• DB-371128
• DTXCID5035793
• 2-[(2-HYDROXYETHYL)(4-NITROPHENYL)AMINO]ETHANOL

• MDL： MFCD00047726
• InChIKey： CDEQUHCAZLSDTD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14N2O4/c13-7-5-11(6-8-14)9-1-3-10(4-2-9)12(15)16/h1-4,13-14H,5-8H2
• SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])N(CCO)CCO

Computed Properties

• Exact Mass: 226.09542
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 226.09535693g/mol
• Heavy Atom Count: 16
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• LogP: 0.90900
• PSA: 86.84